Cas no 54276-21-0 ((+)-Cloprostenol)
(+)-Cloprostenol structure
Product Name:(+)-Cloprostenol
CAS No:54276-21-0
MF:C22H29ClO6
MW:424.915066480637
MDL:MFCD00217060
CID:56565
PubChem ID:5311053
Update Time:2025-09-18
(+)-Cloprostenol Chemical and Physical Properties
Names and Identifiers
-
- ( )-Cloprostenol
- (5Z)-7-[(1R,2R,3R,5S)-2-[(1E,3R)-4-(3-Chlorophenoxy)-3-hydroxy-1-buten-1-yl]-3,5-dihydroxycyclopentyl]-5-heptenoic acid
- (+)-Cloprostenol
- (+/-)-9-methyl-3,9-diazabicyclo[4.2.1]nonane
- (Z)-7-(2-((E)-4-(3-chlorophenoxy)-3-hydroxybut-1-enyl)-3,5-dihydroxycyclopentyl)hept-5-enoic acid
- 3,9-Diazabicyclo[4.2.1]nonane,9-methyl-
- 9-methyl-3,9-diazabicyclo-[4.2.1]nonane
- 9-methyl-3,9-diazabicyclo-[4.2.1]-nonane
- 9-METHYL-3,9-DIAZABICYCLO[4.2.1]NONANE
- ACMC-20m5i7
- AGN-PC-00BJCD
- Cloprostenol
- CTK4
- SureCN929913
- EINECS 255-028-8
- HMS3402O21
- 5-Heptenoic acid, 7-((1R,2R,3R,5S)-2-((1E,3R)-4-(3-chlorophenoxy)-3-hydroxy-1-butenyl)-3,5-dihydroxycyclopentyl)-, (5Z)-rel-
- (+-)-(Z)-7-((1R*,2R*,3R*,5S*)-2-((E)-(3R*)-4-(3-Chlorophenoxy-3-hydroxy-1-butenyl)-3,5-dihydroxycyclopentyl)-5-heptensaeure
- GTPL1894
- NCGC00161343-03
- (Z)-7-((1R,2R,3R,5S)-2-((R,E)-4-(3-Chlorophenoxy)-3-hydroxybut-1-en-1-yl)-3,5-dihydroxycyclopentyl)hept-5-enoic acid
- 16-(M-CHLOROPHENOXY)-17,18,19,20-TETRANORPROSTAGLANDIN F2.ALPHA.
- AC-6104
- (+-)-Cloprostenol
- DTXSID7048372
- 5-Heptenoic acid, 7-(2-(4-(3-chlorophenoxy)-3-hydroxy-1-butenyl)-3,5-dihydroxycyclopentyl)-, (1-alpha-(Z),2-beta-(1E,3R*),3-alpha,5-alpha)- (+-)-
- HMS1989O21
- SR-01000946503-1
- 5-Heptenoic acid, 7-((1R,2R,3R,5S)-2-((1E,3R)-4-(3-chlorophenoxy)-3-hydroxy-1-butenyl)-3,5-dihydroxycyclopentyl)-, (5Z)-
- CLOPROSTENOL, (+/-)-
- Estrophan
- 16-(m-Chlorophenoxy)-17,18,19,20-tetranorprostaglandin F2alpha
- Q27076117
- Cloprostenolum (INN-Latin)
- CS-7779
- (Z)-7-((1R,2R,3R,5S)-2-((R,E)-4-(3-Chlorophenoxy)-3-hydroxybut-1-en-1-yl)-3,5-dihydroxycyclopentyl)hept-5-enoicacid
- 52EJR3Y9IN
- (Z)-7-[(1R,2R,3R,5S)-2-[(E,3R)-4-(3-chlorophenoxy)-3-hydroxybut-1-enyl]-3,5-dihydroxycyclopentyl]hept-5-enoic acid
- REL-(5Z)-7-((1R,2R,3R,5S)-2-((1E,3R)-4-(3-CHLOROPHENOXY)-3-HYDROXY-1-BUTEN-1-YL)-3,5-DIHYDROXYCYCLOPENTYL)-5-HEPTENOIC ACID
- AC-24773
- SR-01000946503
- 5-Heptenoic acid, 7-((1R,2R,3R,5S)-2-((1E,3R)-4-(3-chlorophenoxy)-3-hydroxy-1-buten-1-yl)-3,5-dihydroxycyclopentyl)-, (5Z)-
- Estrofan
- CHEBI:177470
- 7-{2-[4-(3-Chloro-phenoxy)-3-hydroxy-but-1-enyl]-3,5-dihydroxy-cyclopentyl}-hept-5-enoic acid
- 100786-10-5
- MS-27481
- DB11507
- 40665-92-7
- cloprostenol-(+/-)
- EX-A3213
- 5-HEPTENOIC ACID, 7-(2-(4-(3-CHLOROPHENOXY)-3-HYDROXY-1-BUTENYL)-3,5-DIHYDROXYCYCLOPENTYL)-, (1A(Z),2B(1E,3R*),3.ALPHA.,5.ALPHA.),- (+/-)-
- CHEMBL37853
- CLOPROSTENOL [MI]
- (+)-16-m-chlorophenoxy tetranor Prostaglandin F2alpha
- HMS1791O21
- 5-HEPTENOIC ACID, 7-((1R,2R,3R,5S)-2-((1E,3S)-4-(3-CHLOROPHENOXY)-3-HYDROXY-1-BUTEN-1-Y))-3,5-DIHYDROXYCYCLOPENTYL)- (5Z)-REL-
- Cloprostenol, (+)-
- 15-epi Cloprostenol
- BRD-K17850764-236-03-6
- IDI1_034049
- R-Cloprostenol
- (Z)-7-{(1R,2R,3R,5S)-2-[(E)-(R)-4-(3-Chloro-phenoxy)-3-hydroxy-but-1-enyl]-3,5-dihydroxy-cyclopentyl}-hept-5-enoic acid
- BRD-K17850764-236-08-5
- Oestrophan
- Dalmaprost D
- DTXCID3028346
- BDBM50085910
- DTXSID50860575
- AKOS015964975
- NCGC00161343-02
- Dalmazin (veterinary)
- CLOPROSTENOL [INN]
- UNII-4208238832
- HY-107381
- Dalmazin
- BRD-K17850764-001-02-6
- (+/-)-Cloprostenol
- Oestrophane
- NCGC00161343-01
- Estrophane
- (+/-)-(Z)-7-((1R*,2R*,3R*,5S*)-2-((E)-(3R*)-4-(M-CHLOROPHENOXY)-3-HYDROXY-1-BUTENYL)-3,5-DIHYDROXYCYCLOPENTYL)-5-HEPTENOIC ACID
- Racemic cloprostenol
- Cloprostenolum [INN-Latin]
- BSPBio_001579
- 1ST11380
- Cloprostenolum
- SCHEMBL123595
- HMS3648H06
- UNII-52EJR3Y9IN
- 54276-21-0
- D-Cloprostenol
- Cloprostenol [INN:BAN]
- ICI 80996
- VJGGHXVGBSZVMZ-QIZQQNKQSA-N
- DA-59428
- G60924
- BRD-K17850764-236-11-9
-
- MDL: MFCD00217060
- Inchi: 1S/C22H29ClO6/c23-15-6-5-7-17(12-15)29-14-16(24)10-11-19-18(20(25)13-21(19)26)8-3-1-2-4-9-22(27)28/h1,3,5-7,10-12,16,18-21,24-26H,2,4,8-9,13-14H2,(H,27,28)/b3-1-,11-10+/t16-,18-,19-,20+,21-/m1/s1
- InChI Key: VJGGHXVGBSZVMZ-QIZQQNKQSA-N
- SMILES: ClC1=CC=CC(=C1)OC[C@@H](/C=C/[C@H]1[C@@H](C[C@@H]([C@@H]1C/C=C\CCCC(=O)O)O)O)O
Computed Properties
- Exact Mass: 446.14700
- Monoisotopic Mass: 424.165
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 11
- Complexity: 551
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 107A^2
Experimental Properties
- Density: 1.321
- Boiling Point: 627.99 °C at 760 mmHg
- Flash Point: 333.596 °C
- Refractive Index: 1.594
- PSA: 110.05000
- LogP: 1.86030
(+)-Cloprostenol Security Information
- Storage Condition:Pure form -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
(+)-Cloprostenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C911367-5mg |
(+)-Cloprostenol (D-Cloprostenol) |
54276-21-0 | 98% | 5mg |
¥3,599.10 | 2022-09-29 | |
| ChemScence | CS-7779-1mg |
(+)-Cloprostenol |
54276-21-0 | 98.05% | 1mg |
$60.0 | 2022-04-27 | |
| ChemScence | CS-7779-5mg |
(+)-Cloprostenol |
54276-21-0 | 98.05% | 5mg |
$252.0 | 2022-04-27 | |
| ChemScence | CS-7779-10mg |
(+)-Cloprostenol |
54276-21-0 | 98.05% | 10mg |
$456.0 | 2022-04-27 | |
| ChemScence | CS-7779-25mg |
(+)-Cloprostenol |
54276-21-0 | 98.05% | 25mg |
$936.0 | 2022-04-27 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce45728-1mg |
(+)-Cloprostenol (D-Cloprostenol) |
54276-21-0 | 98% | 1mg |
¥490.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce45728-5mg |
(+)-Cloprostenol (D-Cloprostenol) |
54276-21-0 | 98% | 5mg |
¥2050.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce45728-10mg |
(+)-Cloprostenol (D-Cloprostenol) |
54276-21-0 | 98% | 10mg |
¥3521.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce45728-25mg |
(+)-Cloprostenol (D-Cloprostenol) |
54276-21-0 | 98% | 25mg |
¥7088.00 | 2023-09-08 | |
| MedChemExpress | HY-107381-10mM*1mLinDMSO |
(+)-Cloprostenol |
54276-21-0 | 98.05% | 10mM*1mLinDMSO |
¥2150 | 2022-02-25 |
(+)-Cloprostenol Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
54276-21-0 ((+)-Cloprostenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent